Cas no 1539107-35-1 (3-propylideneazetidine)

• Product Name: 3-propylideneazetidine
• CAS No: 1539107-35-1
• MF: C₆H₁₁N
• MW: 97.1582415103912
• CID: 5045030
• PubChem ID: 20677488
• Update Time: 2025-05-20

3-propylideneazetidine Chemical and Physical Properties

Names and Identifiers

• Azetidine, 3-propylidene-
• 3-propylideneazetidine

• Inchi： 1S/C6H11N/c1-2-3-6-4-7-5-6/h3,7H,2,4-5H2,1H3
• InChI Key： LUTXKHZVFHPVLM-UHFFFAOYSA-N
• SMILES： N1C/C(=C/CC)/C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on 3-propylideneazetidine

Recent Advances in the Study of 1539107-35-1 and 3-propylideneazetidine in Chemical Biology and Pharmaceutical Research

The compound with the CAS number 1539107-35-1 and the product name 3-propylideneazetidine have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are of particular interest due to their unique structural properties and potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to these compounds, focusing on their synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the synthetic challenges and innovative approaches to producing 3-propylideneazetidine derivatives. Researchers have employed advanced catalytic methods and computational modeling to optimize the synthesis pathways, resulting in higher yields and purer compounds. The structural elucidation of these molecules has been facilitated by techniques such as NMR spectroscopy and X-ray crystallography, providing valuable insights into their conformational dynamics.

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that 1539107-35-1 exhibits promising pharmacological properties. Specifically, it has shown affinity for certain enzyme targets involved in inflammatory pathways, suggesting potential applications in the treatment of chronic inflammatory diseases. Additionally, 3-propylideneazetidine has been investigated for its role as a building block in the design of novel protease inhibitors, which could be relevant for antiviral and anticancer therapies.

One of the most notable findings is the synergistic effect observed when 1539107-35-1 is combined with other therapeutic agents. This has opened new avenues for combination therapies, particularly in oncology, where resistance to single-agent treatments remains a significant challenge. Furthermore, the pharmacokinetic profile of these compounds has been evaluated, with results indicating favorable absorption and distribution properties, albeit with some variability in metabolic stability.

Despite these promising results, several challenges remain. The scalability of synthetic methods for 3-propylideneazetidine derivatives needs further optimization to meet industrial standards. Additionally, more comprehensive toxicological studies are required to assess the safety profile of these compounds before they can progress to clinical trials. Researchers are also exploring the potential for structural modifications to enhance bioavailability and reduce off-target effects.

In conclusion, the ongoing research on 1539107-35-1 and 3-propylideneazetidine underscores their potential as valuable tools in drug discovery. The integration of synthetic chemistry, computational biology, and pharmacological studies has provided a robust foundation for future investigations. As the field advances, these compounds may play a pivotal role in the development of next-generation therapeutics for a range of diseases.